1. Home
  2. Product
  3. Reference Standards
  4. PD-166285-d4
PD-166285-d4 PD-166285-d4
Brand Name: Vulcanchem
CAS No.: 1246814-59-4
VCID: VC0028396
InChI: InChI=1S/C26H27Cl2N5O2/c1-4-33(5-2)13-14-35-19-11-9-18(10-12-19)30-26-29-16-17-15-20(25(34)32(3)24(17)31-26)23-21(27)7-6-8-22(23)28/h6-12,15-16H,4-5,13-14H2,1-3H3,(H,29,30,31)/i13D2,14D2
SMILES: CCN(CC)CCOC1=CC=C(C=C1)NC2=NC=C3C=C(C(=O)N(C3=N2)C)C4=C(C=CC=C4Cl)Cl
Molecular Formula: C26H27Cl2N5O2
Molecular Weight: 516.459

PD-166285-d4

CAS No.: 1246814-59-4

Reference Standards

VCID: VC0028396

Molecular Formula: C26H27Cl2N5O2

Molecular Weight: 516.459

PD-166285-d4 - 1246814-59-4

CAS No. 1246814-59-4
Product Name PD-166285-d4
Molecular Formula C26H27Cl2N5O2
Molecular Weight 516.459
IUPAC Name 6-(2,6-dichlorophenyl)-8-methyl-2-[4-[1,1,2,2-tetradeuterio-2-(diethylamino)ethoxy]anilino]pyrido[2,3-d]pyrimidin-7-one
Standard InChI InChI=1S/C26H27Cl2N5O2/c1-4-33(5-2)13-14-35-19-11-9-18(10-12-19)30-26-29-16-17-15-20(25(34)32(3)24(17)31-26)23-21(27)7-6-8-22(23)28/h6-12,15-16H,4-5,13-14H2,1-3H3,(H,29,30,31)/i13D2,14D2
Standard InChIKey IFPPYSWJNWHOLQ-RYIWKTDQSA-N
SMILES CCN(CC)CCOC1=CC=C(C=C1)NC2=NC=C3C=C(C(=O)N(C3=N2)C)C4=C(C=CC=C4Cl)Cl
Synonyms 6-(2,6-Dichlorophenyl)-2-[[4-[2-(diethylamino)ethoxy-d4]phenyl]amino]-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one Hydrochloride;
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19